Cas no 10605-55-7 (1,3-Benzenedicarboximidamide,N1,N3-bis[4-[(ethylamino)iminomethyl]phenyl]-, hydrochloride (1:4))

1,3-Benzenedicarboximidamide,N1,N3-bis[4-[(ethylamino)iminomethyl]phenyl]-, hydrochloride (1:4) structure
10605-55-7 structure
Product Name:1,3-Benzenedicarboximidamide,N1,N3-bis[4-[(ethylamino)iminomethyl]phenyl]-, hydrochloride (1:4)
CAS No:10605-55-7
MF:C26H31ClN8
MW:491.030943155289
CID:213714
PubChem ID:54603303
Update Time:2025-04-19

1,3-Benzenedicarboximidamide,N1,N3-bis[4-[(ethylamino)iminomethyl]phenyl]-, hydrochloride (1:4) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboximidamide,N1,N3-bis[4-[(ethylamino)iminomethyl]phenyl]-, hydrochloride (1:4)
    • 1-N',3-N'-bis[4-(N'-ethylcarbamimidoyl)phenyl]benzene-1,3-dicarboximidamide,hydrochloride
    • NSC66778
    • NSC-66778
    • 10605-55-7
    • N'~1~,N'~3~-Bis[4-(N'-ethylcarbamimidoyl)phenyl]benzene-1,3-dicarboximidamide--hydrogen chloride (1/1)
    • DTXSID40713586
    • Inchi: 1S/C26H30N8.ClH/c1-3-31-23(27)17-8-12-21(13-9-17)33-25(29)19-6-5-7-20(16-19)26(30)34-22-14-10-18(11-15-22)24(28)32-4-2;/h5-16H,3-4H2,1-2H3,(H2,27,31)(H2,28,32)(H2,29,33)(H2,30,34);1H
    • InChI Key: KFBJPUXZQQRAQM-UHFFFAOYSA-N
    • SMILES: Cl.N(/C1C=CC(/C(/N)=N/CC)=CC=1)=C(\C1C=CC=C(/C(/N)=N/C2C=CC(/C(/N)=N/CC)=CC=2)C=1)/N

Computed Properties

  • Exact Mass: 454.2597
  • Monoisotopic Mass: 490.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 693
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 154A^2

Experimental Properties

  • Density: 1.23
  • Boiling Point: 715.7°Cat760mmHg
  • Flash Point: 386.6°C
  • Refractive Index: 1.646
  • PSA: 153.52
  • LogP: 6.56000
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